Cas no 2171810-15-2 (7-tert-butyl 4-methyl 2,7-diazaspiro4.5decane-4,7-dicarboxylate)

• Product Name: 7-tert-butyl 4-methyl 2,7-diazaspiro4.5decane-4,7-dicarboxylate
• CAS No: 2171810-15-2
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 5938698
• PubChem ID: 165861512
• Update Time: 2025-05-25

7-tert-butyl 4-methyl 2,7-diazaspiro4.5decane-4,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl 4-methyl 2,7-diazaspiro4.5decane-4,7-dicarboxylate
• 2171810-15-2
• EN300-1455522
• 7-tert-butyl 4-methyl 2,7-diazaspiro[4.5]decane-4,7-dicarboxylate

• Inchi： 1S/C15H26N2O4/c1-14(2,3)21-13(19)17-7-5-6-15(10-17)9-16-8-11(15)12(18)20-4/h11,16H,5-10H2,1-4H3
• InChI Key： JUAGKDCUXRZBAG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC21CN(C(=O)OC(C)(C)C)CCC2)=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9Ų

Additional information on 7-tert-butyl 4-methyl 2,7-diazaspiro4.5decane-4,7-dicarboxylate

7-Tert-butyl 4-methyl 2,7-diazaspiro[4.5]decane-4,7-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 2171810-15-2, commonly referred to as 7-tert-butyl 4-methyl 2,7-diazaspiro[4.5]decane-4,7-dicarboxylate, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—a feature that often imparts exceptional chemical and physical properties. The spiro[4.5]decane framework is particularly notable for its ability to create rigid and versatile structures, making it a valuable component in various chemical and pharmaceutical applications.

The tert-butyl and methyl substituents attached to the spiro system further enhance the molecule's stability and reactivity. These groups contribute to the compound's ability to act as a building block in organic synthesis, particularly in the construction of complex molecules with specific stereochemical requirements. Recent studies have highlighted the potential of this compound in drug discovery, where its unique structure can serve as a scaffold for developing bioactive agents with improved pharmacokinetic profiles.

One of the most significant advancements in the study of 7-tert-butyl 4-methyl 2,7-diazaspiro[4.5]decane-4,7-dicarboxylate involves its application in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioisosteres—molecules that mimic the biological activity of existing drugs but with improved properties such as reduced toxicity or enhanced efficacy. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be used to design analogs of existing antineoplastic agents, potentially offering new avenues for cancer treatment.

In addition to its medicinal applications, this compound has also found utility in materials science. Its rigid spiro structure makes it an ideal candidate for use in polymer chemistry, where it can serve as a cross-linking agent or a building block for creating novel materials with tailored mechanical properties. Recent research has focused on incorporating this compound into polymeric systems to enhance their thermal stability and mechanical strength, which could have implications for industries ranging from electronics to automotive manufacturing.

The synthesis of 7-tert-butyl 4-methyl 2,7-diazaspiro[4.5]decane-4,7-dicarboxylate involves a multi-step process that typically begins with the preparation of precursor compounds such as tert-butyl esters and methyl-substituted diamines. The spiro system is then formed through a series of cyclization reactions under controlled conditions. This process requires precise stoichiometric control and optimization of reaction parameters to ensure high yields and purity of the final product.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods allow researchers to verify the presence of key functional groups and assess the stereochemistry of the molecule—a critical factor in determining its biological activity.

Looking ahead, ongoing research into 7-tert-butyl 4-methyl 2,7-diazaspiro[4.5]decane-4,7-dicarboxylate is expected to uncover new applications across diverse fields. Its role as a versatile building block in organic synthesis suggests that it will continue to be a focal point for chemists seeking innovative solutions to complex molecular design challenges.